Cas no 1261905-26-3 (6-(5-Carboxy-2-fluorophenyl)nicotinic acid)

• Product Name: 6-(5-Carboxy-2-fluorophenyl)nicotinic acid
• CAS No: 1261905-26-3
• MF: C₁₃H₈FNO₄
• MW: 261.205327033997
• MDL: MFCD18317918
• CID: 2762530
• PubChem ID: 53223839
• Update Time: 2025-04-21

6-(5-Carboxy-2-fluorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID80687893
• MFCD18317918
• 6-(5-Carboxy-2-fluorophenyl)nicotinic acid, 95%
• 1261905-26-3
• 6-(5-CARBOXY-2-FLUOROPHENYL)NICOTINIC ACID
• 6-(5-Carboxy-2-fluorophenyl)nicotinic acid

• MDL： MFCD18317918
• Inchi： 1S/C13H8FNO4/c14-10-3-1-7(12(16)17)5-9(10)11-4-2-8(6-15-11)13(18)19/h1-6H,(H,16,17)(H,18,19)
• InChI Key： CXOKAPZEUJJIQR-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)O)C=C1C1C=CC(C(=O)O)=CN=1

Computed Properties

• Exact Mass: 261.04373590Da
• Monoisotopic Mass: 261.04373590Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 87.5Ų